Cas no 2227757-14-2 (4-amino-5-(1-methyl-1H-imidazol-2-yl)-1-(propan-2-yl)pyrrolidin-2-one)

• Product Name: 4-amino-5-(1-methyl-1H-imidazol-2-yl)-1-(propan-2-yl)pyrrolidin-2-one
• CAS No: 2227757-14-2
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 6597628
• PubChem ID: 165598506
• Update Time: 2025-05-21

4-amino-5-(1-methyl-1H-imidazol-2-yl)-1-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(1-methyl-1H-imidazol-2-yl)-1-(propan-2-yl)pyrrolidin-2-one
• EN300-1635543
• 2227757-14-2

• Inchi： 1S/C11H18N4O/c1-7(2)15-9(16)6-8(12)10(15)11-13-4-5-14(11)3/h4-5,7-8,10H,6,12H2,1-3H3/t8-,10-/m0/s1
• InChI Key： WSUGZJXXNNYFFU-WPRPVWTQSA-N
• SMILES： O=C1C[C@@H]([C@@H](C2=NC=CN2C)N1C(C)C)N

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 64.2Ų

Additional information on 4-amino-5-(1-methyl-1H-imidazol-2-yl)-1-(propan-2-yl)pyrrolidin-2-one

Comprehensive Overview of 4-amino-5-(1-methyl-1H-imidazol-2-yl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 2227757-14-2)

The compound 4-amino-5-(1-methyl-1H-imidazol-2-yl)-1-(propan-2-yl)pyrrolidin-2-one, with the CAS number 2227757-14-2, is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex name reflects its intricate molecular architecture, featuring a pyrrolidin-2-one core substituted with an amino group, a 1-methyl-1H-imidazol-2-yl moiety, and an isopropyl group. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like 4-amino-5-(1-methyl-1H-imidazol-2-yl)-1-(propan-2-yl)pyrrolidin-2-one has surged due to their potential therapeutic benefits. Researchers are particularly intrigued by its imidazole and pyrrolidinone components, which are known to exhibit diverse biological activities. These include antimicrobial, anti-inflammatory, and kinase inhibitory properties, making this compound a hot topic in medicinal chemistry and pharmacology.

The synthesis of CAS 2227757-14-2 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and purity. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthesis routes to minimize environmental impact.

One of the most frequently asked questions about this compound is its potential role in cancer therapy. Preliminary studies suggest that derivatives of 4-amino-5-(1-methyl-1H-imidazol-2-yl)-1-(propan-2-yl)pyrrolidin-2-one may act as kinase inhibitors, targeting specific pathways involved in tumor growth. This aligns with the broader trend of personalized medicine, where tailored treatments are developed based on individual genetic profiles.

Another area of interest is the compound's potential application in neurodegenerative diseases. The imidazole ring, a key feature of this molecule, is known to interact with central nervous system targets, sparking investigations into its efficacy against conditions like Alzheimer's and Parkinson's disease. Such research is particularly relevant given the aging global population and the increasing prevalence of these disorders.

From a commercial perspective, CAS 2227757-14-2 is gaining traction in the pharmaceutical intermediates market. Companies specializing in custom synthesis and contract research are offering this compound to support drug development projects. Its versatility and potential for modification make it a valuable building block in the creation of new therapeutic agents.

In summary, 4-amino-5-(1-methyl-1H-imidazol-2-yl)-1-(propan-2-yl)pyrrolidin-2-one represents a fascinating area of study with broad implications for drug discovery and biomedical research. Its unique structure and promising biological activities position it as a compound to watch in the coming years. As research progresses, we can expect to uncover even more applications for this remarkable molecule.